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Compound of Interest

Compound Name: Cyclohex-3-en-1-one

Cat. No.: B1204788

Health and Safety for Cyclohex-3-en-1-one: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is based on currently available data. Cyclohex-3-en-1-one is a chemical with limited
publicly available safety and toxicity data. All handling should be performed by trained
personnel with appropriate engineering controls and personal protective equipment. This guide
IS not a substitute for a comprehensive risk assessment and consultation of the most current
Safety Data Sheet (SDS) from the supplier.

Executive Summary

Cyclohex-3-en-1-one (CAS No. 4096-34-8) is a cyclic ketone with applications in organic
synthesis.[1] Due to a notable lack of comprehensive safety and toxicological data for this
specific compound, this guide provides a detailed overview of its known properties and infers
potential hazards based on structurally related chemicals. All quantitative data is summarized in
tabular format for clarity. Standard experimental protocols for assessing chemical hazards are
detailed, and logical workflows for safe handling and emergency procedures are visualized.
Researchers must exercise extreme caution and assume the compound may be hazardous.

Hazard Identification and Classification
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Specific Globally Harmonized System (GHS) of Classification and Labelling of Chemicals for
Cyclohex-3-en-1-one is not consistently available in public databases. One safety data sheet
explicitly states that no data is available for GHS classification, pictograms, signal word, or
hazard statements.[2] Therefore, a precautionary approach is essential. Based on the hazards
of structurally similar compounds, such as other cyclohexenone derivatives and cyclic ketones,
the following potential hazards should be considered.

Table 2.1: GHS Classification for Related Compounds (for reference)

GHS Classification
Hazard Class (Example Compound: 2- Reference
Cyclohexen-1-one)

o Category 3 (H226: Flammable
Flammable Liquids o [3]
liquid and vapour)

o Category 4 (H302: Harmful if
Acute Toxicity, Oral [3]
swallowed)

o Category 4 (H312: Harmful in
Acute Toxicity, Dermal ] ] [3]
contact with skin)

o ) Category 4 (H332: Harmful if
Acute Toxicity, Inhalation ) [3]
inhaled)

) . o Category 2 (H315: Causes
Skin Corrosion/Irritation T [3]
skin irritation)

Serious Eye Damage/Eye Category 1 (H318: Causes 3]

Irritation serious eye damage)

Note: The above classifications are for a related isomer and should be used for precautionary
guidance only.

Quantitative Data Summary

Comprehensive toxicological data for Cyclohex-3-en-1-one is not readily available. The
following tables summarize the known physical and chemical properties of Cyclohex-3-en-1-
one and provide toxicological data for related compounds to offer a frame of reference.
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Table 3.1: Physical and Chemical Properties of Cyclohex-3-en-1-one

Property Value Reference
CAS Number 4096-34-8 [2]
Molecular Formula CeHsO [2]
Molecular Weight 96.13 g/mol [4]
Appearance Data not available

Boiling Point 155.3 °C at 760 mmHg [3]

Flash Point 46.8 °C [3]

Density 0.998 g/cm? [3]

Vapor Pressure

2.7854 hPa @ 20°C

(estimated)

[2]

Table 3.2: Toxicological Data for Related Compounds (for reference)

Parameter Value Compound Species Reference
1,600 - 2,500 Cyclohexane-
LD50 Oral ) Rat
mg/kg 1,3-dione
Data not
LD50 Dermal )
available
Data not

LC50 Inhalation )
available

Table 3.3: Occupational Exposure Limits for Related Compounds (for reference)
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Limit Value (8-hour

Substance TWA) Organization Reference
Cyclohexanone 20 ppm ACGIH [5]
Cyclohexanone 25 ppm (100 mg/m3) NIOSH [6]
Cyclohexanone 50 ppm (200 mg/m3) OSHA [6]
Cyclohexane 100 ppm ACGIH [7]
Cyclohexane 300 ppm NIOSH/OSHA [7]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Cyclohex-3-en-1-one have
not been published. The following are summaries of standard OECD (Organisation for
Economic Co-operation and Development) guidelines that would be appropriate for evaluating
the potential hazards of this compound.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Test Guideline 423)

This method is used to estimate the acute oral toxicity (LD50) of a substance.
Methodology:

» Animals: Typically, young adult rats of a single sex (females are often preferred) are used.
Animals are fasted overnight before dosing.

o Dose Administration: The test substance is administered in a single oral dose by gavage.
The dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body
weight).

e Procedure: A stepwise procedure is used, with 3 animals per step. The outcome of the first
step determines the next dose level. If mortality is observed, the dose for the next step is
lowered. If no mortality occurs, the next higher dose is used.
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» Observation: Animals are observed for mortality and clinical signs of toxicity (changes in
skin, fur, eyes, and behavior) for at least 14 days. Body weight is recorded weekly.

e Endpoint: The LD50 is estimated based on the dose levels at which mortality is and is not
observed. A full necropsy of all animals is performed at the end of the study.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD Test Guideline 439)

This in vitro method assesses the potential of a substance to cause skin irritation.
Methodology:

Test System: A reconstructed human epidermis model, which is a three-dimensional tissue
construct that mimics the biochemical and physiological properties of the upper layers of
human skin, is used.

Procedure: A small amount of the undiluted test substance is applied topically to the surface
of the tissue. The exposure period is typically 60 minutes.

Viability Assessment: After exposure and a post-incubation period, the tissue viability is
determined using a colorimetric assay (e.g., MTT assay). The assay measures the reduction
of MTT by mitochondrial dehydrogenases in viable cells, which results in a colored formazan
product.

Endpoint: The reduction in cell viability compared to negative controls is calculated. A
substance is identified as an irritant if the mean tissue viability is reduced below 50%.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.
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Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear a lab coat and impervious gloves (e.g., nitrile, neoprene). Gloves
should be inspected before use and changed frequently.

o Respiratory Protection: If working outside a fume hood or if there is a risk of aerosol
generation, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

First Aid Measures

A general first aid workflow is presented below. Always have the Safety Data Sheet available
for emergency responders.

Immediate Action

] Rinse mouth.
Ingestion Do NOT induce vomiting.
Rinse cautiously with water for 15 min.
Eye Contact Remove contact lenses.
; Remove contaminated clothing.
Skin Contact S .
- Wash skin with soap and water for 15 min.

Inhalation Move to fresh air.
Provide respiratory support if needed.

Seek immediate medical attention.
Show SDS to the doctor.

Click to download full resolution via product page

Caption: General First Aid Workflow for Chemical Exposure.
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Accidental Release Measures

A logical workflow for responding to a chemical spill is outlined below.

Evacuate immediate area

'

Ensure adequate ventilation

l

Remove ignition sources

'

Wear appropriate PPE

'

Contain spill with inert absorbent material
(e.g., vermiculite, sand)

l

Collect absorbed material into a
sealed container for disposal

l

Clean spill area with soap and water

Dispose of waste according to
local regulations
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Caption: Workflow for Chemical Spill Response.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist. Use
non-sparking tools and take precautionary measures against static discharge.

o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place. Store away
from heat, sparks, open flames, and incompatible materials such as strong oxidizing agents.

Conclusion

While Cyclohex-3-en-1-one is a valuable compound in synthetic chemistry, the available
safety and toxicological information is limited. This guide serves as a starting point for safe
laboratory practices by summarizing known data and providing context through related
compounds. It is imperative that all work with this chemical is preceded by a thorough, site-
specific risk assessment and adherence to the principle of "As Low As Reasonably Practicable”
(ALARP) for all potential exposures. Researchers are strongly encouraged to consult the latest

supplier SDS and relevant institutional safety guidelines before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1204788?utm_src=pdf-body-img
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Cyclohexanone.pdf
https://www.benchchem.com/product/b1204788?utm_src=pdf-body
https://www.benchchem.com/product/b1204788?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Application of toxicology in silico methods for prediction of acute toxicity (LD50) for
Novichoks - PMC [pmc.ncbi.nim.nih.gov]

2. Page loading... [guidechem.com]

3. louisville.edu [louisville.edu]

e 4. carlroth.com [carlroth.com]

e 5. 3-Cyclohexen-1-one | C6H80 | CID 77727 - PubChem [pubchem.ncbi.nlm.nih.gov]
» 6. fishersci.com [fishersci.com]

e 7. The Young Workers Zone : Teaching Tools : Chemical Hazards: Symbols [ccohs.ca]

 To cite this document: BenchChem. [Health and safety information for handling Cyclohex-3-
en-1-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204788#health-and-safety-information-for-handling-
cyclohex-3-en-1-onej

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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